4-(4-cyclopropyl-5-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)pyridine

• Molecular Formula: C14H14Cl2N4S
• Molecular Weight: 341.3 g/mol
• IUPAC Name: 4-[4-cyclopropyl-5-[(2,2-dichlorocyclopropyl)methylsulfanyl]-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C14H14Cl2N4S/c15-14(16)7-10(14)8-21-13-19-18-12(20(13)11-1-2-11)9-3-5-17-6-4-9/h3-6,10-11H,1-2,7-8H2
• InChI Key: XKIXADOZIAONFB-UHFFFAOYSA-N
• SMILES: C1CC1N2C(=NN=C2SCC3CC3(Cl)Cl)C4=CC=NC=C4

Description

4-(4-cyclopropyl-5-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)pyridine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of triazole-containing compounds and has been found to exhibit significant biological activity.

Mechanism of Action

The mechanism of action of 4-(4-cyclopropyl-5-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)pyridine is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by modulating the function of certain receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. It has also been found to have neuroprotective effects and may help in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-cyclopropyl-5-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)pyridine in lab experiments is its potential therapeutic applications. It has been found to exhibit significant biological activity and may be useful in the development of new drugs. However, one of the limitations of using this compound is its toxicity. It is important to handle this compound with care and to follow proper safety protocols.

Future Directions

There are several future directions for the research on 4-(4-cyclopropyl-5-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)pyridine. One area of research is the development of new drugs based on this compound. Another area of research is the study of its mechanism of action and its potential use in the treatment of neurological disorders. Further research is also needed to determine its toxicity and safety profile.
Conclusion:
In conclusion, this compound is a chemical compound that has potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to determine its safety and toxicity profile.

Synthesis Methods

The synthesis of 4-(4-cyclopropyl-5-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)pyridine involves the reaction of 4-cyclopropyl-5-(2,2-dichloroethylthio)-4H-1,2,4-triazole-3-thiol with 4-chloropyridine in the presence of a base such as potassium carbonate. The reaction is carried out under reflux in a suitable solvent such as dimethylformamide or dimethyl sulfoxide. The product is obtained in good yield and can be purified by recrystallization.

Scientific Research Applications

4-(4-cyclopropyl-5-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)pyridine has been found to exhibit significant biological activity and has potential therapeutic applications. It has been studied for its anti-inflammatory, anti-tumor, anti-microbial, and anti-viral properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.